Cas no 1270477-29-6 (2-(1-AMINOPROP-2-EN-1-YL)PHENOL)

• Product Name: 2-(1-AMINOPROP-2-EN-1-YL)PHENOL
• CAS No: 1270477-29-6
• MF: C₉H₁₁NO
• MW: 149.189742326736
• CID: 5582883
• PubChem ID: 20456283
• Update Time: 2025-05-23

2-(1-AMINOPROP-2-EN-1-YL)PHENOL Chemical and Physical Properties

Names and Identifiers

• 2-(1-AMINOPROP-2-EN-1-YL)PHENOL
• Phenol, 2-(1-amino-2-propen-1-yl)-
• 1270477-29-6
• AKOS006342889
• SCHEMBL89098
• N15292

• Inchi： 1S/C9H11NO/c1-2-8(10)7-5-3-4-6-9(7)11/h2-6,8,11H,1,10H2
• InChI Key： CQMVBTHCPSLLDF-UHFFFAOYSA-N
• SMILES： OC1C=CC=CC=1C(C=C)N

Computed Properties

• Exact Mass: 149.084063974g/mol
• Monoisotopic Mass: 149.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.091±0.06 g/cm3(Predicted)
• Boiling Point: 283.5±25.0 °C(Predicted)
• pka: 9.81±0.35(Predicted)

Additional information on 2-(1-AMINOPROP-2-EN-1-YL)PHENOL

Introduction to 2-(1-Aminoprop-2-en-1-yl)phenol (CAS No. 1270477-29-6)

2-(1-Aminoprop-2-en-1-yl)phenol, also known by its CAS registry number CAS No. 1270477-29-6, is a chemical compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a phenol group with an amino-substituted propenyl moiety. The molecular formula of this compound is C9H11NO, and it has a molecular weight of approximately 153.19 g/mol.

The synthesis of 2-(1-Aminoprop-2-en-1-yl)phenol involves a series of carefully controlled reactions, often utilizing advanced catalytic systems to achieve high yields and purity. Recent studies have explored the use of transition metal catalysts, such as palladium complexes, to facilitate the coupling reactions necessary for its production. These advancements have not only improved the efficiency of synthesis but also opened new avenues for its application in various industries.

One of the most promising applications of 2-(1-Aminoprop-2-en-1-yl)phenol lies in the field of drug discovery. Researchers have demonstrated that this compound exhibits potential anti-inflammatory and antioxidant properties, making it a valuable candidate for the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry highlighted its ability to inhibit certain enzymes associated with chronic inflammatory diseases, such as arthritis and neurodegenerative disorders.

In addition to its pharmaceutical applications, 2-(1-Aminoprop-2-en-1-yl)phenol has also found use in materials science. Its unique chemical structure allows it to serve as a building block for constructing advanced polymers and hybrid materials. Recent research has focused on its role in the synthesis of stimuli-responsive polymers, which can undergo reversible changes in their physical properties in response to external stimuli such as temperature or pH levels.

The environmental impact of CAS No. 1270477-29-6 has also been a topic of interest among scientists. Studies have shown that this compound exhibits biodegradability under certain conditions, making it a more sustainable alternative to traditional chemicals used in various industrial processes. However, further research is needed to fully understand its environmental fate and potential risks.

In conclusion, 2-(1-Aminoprop-2-en-1-yli)phenol, with its CAS number CAS No. 1270477– , represents a versatile and promising compound with applications spanning drug discovery, materials science, and environmental chemistry. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing modern science and technology.